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Compound of Interest

Compound Name: Oxepan-2-one-d6

Cat. No.: B15140555 Get Quote

Essential Safety and Handling Guide for
Oxepan-2-one-d6
This guide provides crucial safety and logistical information for the handling and disposal of

Oxepan-2-one-d6, ensuring the safety of laboratory personnel and the integrity of research

outcomes. The following procedures are designed for researchers, scientists, and drug

development professionals.

Hazard Identification and Risk Assessment
Oxepan-2-one-d6, a deuterated form of ε-Caprolactone, is a chemical used in laboratory

research. While deuterated compounds are generally non-radioactive and considered safe for

laboratory use, the primary hazards are associated with the parent compound, ε-Caprolactone.

The main identified hazard is serious eye irritation[1][2][3]. Inhalation of high concentrations of

vapor may cause respiratory irritation, headaches, and drowsiness[4].

Physicochemical Properties of ε-Caprolactone (Non-deuterated analog):
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Property Value

Molecular Formula C₆H₁₀O₂[2][5]

Molecular Weight 114.14 g/mol

Boiling Point 97 - 98 °C at 20 hPa

Density 1.03 g/cm³ at 25 °C

Vapor Pressure 0.01 hPa at 20 °C

Flash Point 127 °C[5]

Autoignition Temperature 204 °C[5]

Personal Protective Equipment (PPE)
A thorough hazard assessment is required to select the appropriate PPE for any laboratory

task[6]. The minimum PPE for handling Oxepan-2-one-d6 includes a lab coat, protective

eyewear, long pants, and closed-toe shoes[6][7].

Recommended PPE for Handling Oxepan-2-one-d6:
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PPE Type Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standard[6][8]. A face shield

should be worn over goggles if

there is a significant splash

hazard[8][9].

Protects against the primary

hazard of serious eye irritation

from splashes[1][2][3].

Hand Protection

Disposable nitrile gloves are

suitable for incidental

contact[6][8][9]. Change gloves

immediately upon

contamination[6]. For

prolonged contact, consult the

glove manufacturer's chemical

resistance guide[8].

Prevents skin contact with the

chemical[1]. Nitrile gloves offer

protection against a broad

range of chemicals for short-

term use[8].

Body Protection

A standard laboratory coat is

required[6][7]. Ensure it is

buttoned and fits properly[8].

Protects skin and personal

clothing from spills and

contamination[9].

Respiratory Protection

Generally not required if

handled in a well-ventilated

area or a chemical fume

hood[2][4]. If ventilation is

inadequate, a NIOSH/MSHA

approved respirator may be

necessary[2][3][8].

Engineering controls like fume

hoods should be the primary

means of controlling vapor

exposure[8].

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational plan minimizes risks and ensures procedural

consistency.

Protocol for Handling Oxepan-2-one-d6:

Preparation:
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Read and understand the Safety Data Sheet (SDS) for ε-Caprolactone[3].

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary materials and equipment before starting.

Don the appropriate PPE as specified in the table above.

Handling:

Conduct all manipulations of Oxepan-2-one-d6 within a chemical fume hood to avoid

inhalation of vapors[1].

Avoid direct contact with skin and eyes[1].

Wash hands thoroughly after handling the chemical, even if gloves were worn[1][4].

To prevent isotopic contamination, consider handling under an inert atmosphere like dry

nitrogen or argon[10].

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place[2][11].

Store away from incompatible materials such as strong oxidizing agents, acids, and

bases[3][12].

Disposal Plan: Step-by-Step Waste Management
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure laboratory safety.

Protocol for Disposal of Oxepan-2-one-d6 Waste:

Waste Segregation:

Do not mix Oxepan-2-one-d6 waste with other waste streams[13].
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Collect all waste, including empty containers and contaminated materials (e.g., gloves,

wipes), in a designated and properly labeled hazardous waste container[13][14].

Container Management:

Use a container that is chemically compatible and can be securely sealed[14].

Do not fill the waste container beyond 90% capacity to prevent spills during transport[13].

Label the container clearly with "Hazardous Waste" and the chemical name "Oxepan-2-
one-d6".

Disposal Procedure:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company[13][15].

Do not dispose of Oxepan-2-one-d6 down the drain or in regular trash[11][12]. Chemical

waste generators must adhere to local, regional, and national regulations for hazardous

waste disposal[12].

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Emergency Response Plan:
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Incident Action

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical

attention[1][2][3][12].

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Get medical attention if irritation

persists[1][11][12].

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms occur[2][3][12].

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Call

a physician or poison control center

immediately[2][11][12].

Small Spill

Absorb the spill with an inert material (e.g.,

sand, vermiculite) and place it in a suitable

container for disposal. Ensure adequate

ventilation[1][12].

Large Spill

Evacuate the area. Prevent the spill from

entering drains. Wear appropriate PPE,

including respiratory protection, and contain the

spill. Contact your institution's EHS for

assistance[1][4].

Workflow Diagram
The following diagram illustrates the standard workflow for handling Oxepan-2-one-d6 from

receipt to disposal.
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Caption: Workflow for safe handling and disposal of Oxepan-2-one-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. fishersci.com [fishersci.com]

4. buyat.ppg.com [buyat.ppg.com]

5. epsilon-CAPROLACTONE | C6H10O2 | CID 10401 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

7. westlab.com [westlab.com]

8. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

9. Personal Protective Equipment (PPE) Used in the Laboratory • Microbe Online
[microbeonline.com]

10. chemie-brunschwig.ch [chemie-brunschwig.ch]

11. fishersci.com [fishersci.com]

12. fishersci.com [fishersci.com]

13. Making sure you're not a bot! [oc-praktikum.de]

14. ptb.de [ptb.de]

15. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

To cite this document: BenchChem. [Personal protective equipment for handling Oxepan-2-
one-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140555#personal-protective-equipment-for-
handling-oxepan-2-one-d6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15140555?utm_src=pdf-custom-synthesis
https://www.tcichemicals.com/BE/en/sds/C0702_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10299~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2012:39:29~~epsilon-Caprolactone~~
https://www.fishersci.com/store/msds?partNumber=AC173440010&productDescription=EPSILON-CAPROLACTONE+MON+1KG&vendorId=VN00032119&countryCode=US&language=en
https://buyat.ppg.com/EHSDocumentManagerPublic/documentSearchInnerFrame.aspx?NameCondition=BeginsWith&NameValue=&CodeCondition=IsEqualTo&CodeValue=00333562&CompCondition=BeginsWith&CompValue=&Form=&SortBy=ProductName&Language=en-US&SBU=&From=&To=&SuppressSearchControls=False&AlwaysShowSearchResults=False&PageSize=20&FolderID1=0&FolderID2=0&FolderID3=0&FolderID4=0&FolderID5=0&FolderID6=0&FolderID7=0&FolderID8=0&FolderID9=0&FolderID10=0&SearchAllPublicFolders=True
https://pubchem.ncbi.nlm.nih.gov/compound/epsilon-CAPROLACTONE
https://pubchem.ncbi.nlm.nih.gov/compound/epsilon-CAPROLACTONE
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.westlab.com/blog/comprehensive-guide-to-lab-ppe-personal-protective-equipment
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://microbeonline.com/personal-protective-equipment-ppe/
https://microbeonline.com/personal-protective-equipment-ppe/
https://www.chemie-brunschwig.ch/files/brands/Deuterated-Solvents-Reagents-and-Accessories_CATALOG.pdf
https://www.fishersci.com/store/msds?partNumber=AC178301000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC183215000&countryCode=US&language=en
https://www.oc-praktikum.de/nop/en/articles/pdf/WasteTreatmentDisposal_en.pdf
https://www.ptb.de/cms/fileadmin/internet/fachabteilungen/abteilung_q/q.3_internationale_zusammenarbeit/publikationen/PTB_Info_Chemical_Waste_Management_EN.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b15140555#personal-protective-equipment-for-handling-oxepan-2-one-d6
https://www.benchchem.com/product/b15140555#personal-protective-equipment-for-handling-oxepan-2-one-d6
https://www.benchchem.com/product/b15140555#personal-protective-equipment-for-handling-oxepan-2-one-d6
https://www.benchchem.com/product/b15140555#personal-protective-equipment-for-handling-oxepan-2-one-d6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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